Cas no 1788543-49-6 (3-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-1-[(thiophen-2-yl)methyl]urea)
3-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-1-[(thiophen-2-yl)methyl]urea Chemical and Physical Properties
Names and Identifiers
-
- 1-[2-[6-(furan-2-yl)imidazo[1,2-b]pyrazol-1-yl]ethyl]-3-(thiophen-2-ylmethyl)urea
- 3-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-1-[(thiophen-2-yl)methyl]urea
-
- Inchi: 1S/C17H17N5O2S/c23-17(19-12-13-3-2-10-25-13)18-5-6-21-7-8-22-16(21)11-14(20-22)15-4-1-9-24-15/h1-4,7-11H,5-6,12H2,(H2,18,19,23)
- InChI Key: ZNTPKMZEFLSDTF-UHFFFAOYSA-N
- SMILES: N(CCN1C2=CC(C3=CC=CO3)=NN2C=C1)C(NCC1SC=CC=1)=O
3-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-1-[(thiophen-2-yl)methyl]urea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6439-8380-2μmol |
3-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-1-[(thiophen-2-yl)methyl]urea |
1788543-49-6 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6439-8380-5μmol |
3-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-1-[(thiophen-2-yl)methyl]urea |
1788543-49-6 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6439-8380-10μmol |
3-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-1-[(thiophen-2-yl)methyl]urea |
1788543-49-6 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6439-8380-20μmol |
3-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-1-[(thiophen-2-yl)methyl]urea |
1788543-49-6 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6439-8380-1mg |
3-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-1-[(thiophen-2-yl)methyl]urea |
1788543-49-6 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6439-8380-2mg |
3-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-1-[(thiophen-2-yl)methyl]urea |
1788543-49-6 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6439-8380-3mg |
3-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-1-[(thiophen-2-yl)methyl]urea |
1788543-49-6 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6439-8380-4mg |
3-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-1-[(thiophen-2-yl)methyl]urea |
1788543-49-6 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6439-8380-5mg |
3-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-1-[(thiophen-2-yl)methyl]urea |
1788543-49-6 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6439-8380-10mg |
3-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-1-[(thiophen-2-yl)methyl]urea |
1788543-49-6 | 10mg |
$79.0 | 2023-09-09 |
3-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-1-[(thiophen-2-yl)methyl]urea Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
Additional information on 3-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-1-[(thiophen-2-yl)methyl]urea
Comprehensive Analysis of 3-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-1-[(thiophen-2-yl)methyl]urea (CAS No. 1788543-49-6)
The compound 3-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-1-[(thiophen-2-yl)methyl]urea (CAS No. 1788543-49-6) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. With its unique combination of furan, pyrazoloimidazole, and thiophene moieties, this compound exhibits potential applications in targeting various biological pathways. Researchers are particularly interested in its pharmacokinetic properties and binding affinity to specific receptors, making it a promising candidate for further investigation.
In recent years, the demand for heterocyclic compounds like 3-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-1-[(thiophen-2-yl)methyl]urea has surged due to their versatility in drug design. The furan and thiophene rings contribute to the molecule's lipophilicity and bioavailability, while the pyrazoloimidazole core enhances its hydrogen-bonding capacity. These features align with current trends in small-molecule therapeutics, where researchers prioritize compounds with improved ADME profiles (Absorption, Distribution, Metabolism, and Excretion).
The synthesis of CAS No. 1788543-49-6 involves multi-step organic reactions, often leveraging cross-coupling and urea formation methodologies. Its structural complexity poses challenges in scalable production, but advancements in flow chemistry and catalysis have streamlined its preparation. This compound's molecular weight and polar surface area suggest favorable blood-brain barrier permeability, a hot topic in neurological drug development.
From a therapeutic perspective, 3-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-1-[(thiophen-2-yl)methyl]urea has been explored for its potential role in modulating enzyme inhibition and signal transduction pathways. Its thiophene-methyl group may enhance interactions with kinase targets, a key focus in cancer research. Additionally, the furan-pyrazoloimidazole hybrid structure could contribute to anti-inflammatory or antiviral effects, aligning with global interest in broad-spectrum therapeutics.
In the context of computational chemistry, CAS No. 1788543-49-6 has been subjected to molecular docking studies to predict its binding modes with proteins of interest. The integration of AI-driven drug discovery tools has accelerated the identification of its potential off-target effects and toxicity profiles. This approach resonates with the growing emphasis on predictive analytics in pharmaceutical R&D.
As the scientific community continues to investigate 3-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-1-[(thiophen-2-yl)methyl]urea, its patent landscape and commercial viability remain subjects of interest. With the rise of personalized medicine, this compound's structure-activity relationship (SAR) data could prove invaluable for tailoring therapies to specific patient populations. Future studies may explore its formulation stability and drug-delivery optimization, addressing common challenges in translational research.
1788543-49-6 (3-{2-[6-(furan-2-yl)-1H-pyrazolo[1,5-a]imidazol-1-yl]ethyl}-1-[(thiophen-2-yl)methyl]urea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)